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Compound of Interest

4-
Compound Name: (Ethoxycarbonyldifluoromethyl)phe

nylboronic acid

\. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 4-
(Ethoxycarbonyldifluoromethyl)phenylboronic acid (CAS No. 1256345-83-1) was publicly
available at the time of this writing. The safety and handling information provided herein is
based on data for structurally related fluorinated phenylboronic acids and general knowledge of
this class of compounds. It is imperative to consult the supplier-specific SDS upon acquisition
of the material and to conduct a thorough risk assessment before use.

Introduction

4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid is a fluorinated organoboron
compound with potential applications in organic synthesis and medicinal chemistry. The
presence of the difluoromethyl and ethoxycarbonyl groups can significantly influence the
electronic properties and reactivity of the phenylboronic acid moiety, making it a potentially
valuable building block in the development of novel pharmaceuticals and functional materials.
Boronic acids are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a
cornerstone of modern carbon-carbon bond formation.[1] The fluorinated nature of this
particular compound may also impart unique properties to the resulting molecules, such as
altered metabolic stability or binding affinities.[2]
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This guide provides a comprehensive overview of the available safety and handling information
for 4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid, drawing from data on analogous
compounds. It also outlines general experimental protocols relevant to its use and provides
visual workflows for safe handling and reaction setup.

Chemical and Physical Properties

Quantitative data for 4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid is limited. The
following table summarizes available information and includes data from related fluorinated
phenylboronic acids for comparison.

4- 4-
4-
(Ethoxycarbon . (Difluorometho
. (Trifluorometh
Property yldifluorometh xy)phenylboro  Reference
yl)phenylboro . .
yl)phenylboro . . nic acid
) . nic acid )
nic acid pinacol ester
CAS Number 1256345-83-1 128796-39-4 887757-48-4 [3]
Molecular
C10H11BF204 C7H6BF302 C13H17BF203 [3]
Formula
Molecular Weight  244.00 g/mol 189.93 g/mol 270.08 g/mol [3]
Not specified ] N
Appearance ) ) Solid Not specified [4]
(likely a solid)
Melting Point Not specified 245-256°C Not specified [4]
Storage Room
Store at 4°C Store at 4°C [5]
Temperature temperature

Safety and Hazard Information

The following hazard and precautionary statements are based on data for related fluorinated
phenylboronic acids and should be considered representative until a specific SDS for 4-
(Ethoxycarbonyldifluoromethyl)phenylboronic acid is available.

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[4]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[6]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[6]
Specific Target Organ Toxicity ]

. H335: May cause respiratory
— Single Exposure 3

(Respiratory tract irritation)

irritation.[5]

Precautionary Statements
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Type

Statement

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[4] P264: Wash
skin thoroughly after handling.[6] P270: Do not
eat, drink or smoke when using this product.[7]
P271: Use only outdoors or in a well-ventilated
area.[4] P280: Wear protective gloves/
protective clothing/ eye protection/ face

protection.[6]

Response

P301 + P312: IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell.[4] P302 +
P352: IF ON SKIN: Wash with plenty of water.[6]
P304 + P340: IF INHALED: Remove person to
fresh air and keep comfortable for breathing.[5]
P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[5] P332 + P313: If skin
irritation occurs: Get medical advice/attention.[6]
P337 + P313: If eye irritation persists: Get

medical advice/attention.[6]

Storage

P403 + P233: Store in a well-ventilated place.
Keep container tightly closed.[5] P405: Store
locked up.[5]

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.[7]

Handling and Storage

Proper handling and storage are crucial to ensure the safety of personnel and the integrity of

the compound.

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.[3] Ensure that eyewash stations and safety showers are
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readily accessible.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]
o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[7]
o Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[3]

o Hygiene Measures: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in

the laboratory.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[5] Protect

from moisture.
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General Workflow for Handling Powdered Chemical Reagents

Preparation

Consult SDS and perform risk assessment

A

Don appropriate PPE (gloves, goggles, lab coat)

A

Set up work area in a chemical fume hood

Handling
\

Carefully open container to avoid creating dust

Y

Weigh the required amount of the compound

Y

Transfer the compound to the reaction vessel

Y

Clean any spills immediately

Cleanup a;'d Disposal

Decontaminate work surfaces

Y

Dispose of waste in designated containers

Y

Remove and dispose of PPE correctly

Y

Wash hands thoroughly

Click to download full resolution via product page

General workflow for handling powdered chemical reagents.
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Experimental Protocols

While specific experimental protocols for 4-(Ethoxycarbonyldifluoromethyl)phenylboronic
acid are not readily available in the searched literature, this section provides a representative
protocol for a Suzuki-Miyaura cross-coupling reaction, a primary application for this class of
compounds.

Representative Suzuki-Miyaura Cross-Coupling
Reaction

Objective: To couple an aryl halide with a phenylboronic acid derivative to form a biaryl product.

Materials:

Aryl halide (e.qg., 4-bromoanisole)

» Phenylboronic acid derivative (e.g., 4-(Ethoxycarbonyldifluoromethyl)phenylboronic
acid)

o Palladium catalyst (e.g., Pd(PPh3)4)
e Base (e.g., K2CO3)
e Solvent (e.g., a mixture of toluene, ethanol, and water)

 Inert gas (e.g., nitrogen or argon)

Standard laboratory glassware and magnetic stirrer
Procedure:

e To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the
aryl halide (1.0 mmol), the phenylboronic acid derivative (1.2 mmol), the palladium catalyst
(0.03 mmol), and the base (2.0 mmol).

e Evacuate and backfill the flask with an inert gas three times.
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Add the degassed solvent mixture (e.g., 10 mL of toluene, 2 mL of ethanol, and 2 mL of
water).

Heat the reaction mixture to reflux (typically 80-100°C) with vigorous stirring.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-
mass spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired biaryl
compound.
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Suzuki-Miyaura Cross-Coupling Catalytic Cycle

Ar-X

Oxidative Addition

Ar-Pd(I1)-X-L2 R'B(OH)2 + Base

Reductive Elimination ransmetalation

[Ar-Pd(11)-OB(OH)R-L2

Ar-Pd(I1)-R-L2

Ar-R'

Click to download full resolution via product page

Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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First Aid Measures

In case of exposure, follow these first aid measures, which are based on data for related
compounds.[3][4][5]

o If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: May emit toxic fumes under fire conditions, including carbon oxides,
hydrogen fluoride, and boron oxides.[3][4]

o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Disposal Considerations

Dispose of this compound and its container in accordance with local, regional, and national
regulations.[7] Do not allow it to enter drains or waterways.

Conclusion

4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid is a potentially valuable reagent for
organic synthesis. Due to the limited availability of specific safety data, a cautious approach to
its handling is essential. By adhering to the general safety precautions outlined in this guide,
which are based on structurally similar compounds, researchers can minimize risks. It is crucial
to obtain and review the supplier-specific SDS before commencing any work with this
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compound and to always work in a well-ventilated area with appropriate personal protective
equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 4-
(Ethoxycarbonyldifluoromethyl)phenylboronic acid]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b567942#4-
ethoxycarbonyldifluoromethyl-phenylboronic-acid-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b567942?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_R5065_E.pdf
https://acs.digitellinc.com/p/s/handling-fluorinated-gases-as-solid-reagents-using-metal-organic-frameworks-579531
https://acs.digitellinc.com/p/s/handling-fluorinated-gases-as-solid-reagents-using-metal-organic-frameworks-579531
https://datasheets.scbt.com/sds/aghs/en/sc-251758.pdf
https://aksci.com/sds/G829_SDS.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-267150.pdf
https://www.tcichemicals.com/BE/en/sds/F1064_EU_6N.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/p20009?userType=undefined
https://www.benchchem.com/product/b567942#4-ethoxycarbonyldifluoromethyl-phenylboronic-acid-safety-and-handling
https://www.benchchem.com/product/b567942#4-ethoxycarbonyldifluoromethyl-phenylboronic-acid-safety-and-handling
https://www.benchchem.com/product/b567942#4-ethoxycarbonyldifluoromethyl-phenylboronic-acid-safety-and-handling
https://www.benchchem.com/product/b567942#4-ethoxycarbonyldifluoromethyl-phenylboronic-acid-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b567942?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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